11Z,14Z,17Z-Eicosatrienoyl-CoA

• Molecular Formula: C41H68N7O17P3S
• Molecular Weight: 1056.0 g/mol
• InChI: InChI=1S/C41H68N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-32(50)69-25-24-43-31(49)22-23-44-39(53)36(52)41(2,3)27-62-68(59,60)65-67(57,58)61-26-30-35(64-66(54,55)56)34(51)40(63-30)48-29-47-33-37(42)45-28-46-38(33)48/h5-6,8-9,11-12,28-30,34-36,40,51-52H,4,7,10,13-27H2,1-3H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)/b6-5-,9-8-,12-11-/t30-,34-,35-,36+,40-/m1/s1
• InChIKey: BVBYYRVLCDMZNJ-UBQHHBPXSA-N

11Z,14Z,17Z-Eicosatrienoyl-CoA Overview

11Z,14Z,17Z-Eicosatrienoyl-CoA (also known as C20:3(omega-3)-CoA) is a long-chain unsaturated fatty acyl-CoA ester (C41H68N7O17P3S, monoisotopic mass 1055.36053) formed by the condensation of coenzyme A with (11Z,14Z,17Z)-icosatrienoic acid [1]. This omega-3 (n-3) polyunsaturated fatty acyl-CoA serves as a critical metabolic intermediate in the biosynthesis and degradation of very long-chain polyunsaturated fatty acids (VLCPUFAs) [2]. In mammalian systems, this compound is rarely found in its free form, functioning instead as the activated acyl-donor substrate for key enzymes including acyl-CoA Δ5-desaturase (EC 1.14.19.37), which converts it to (5Z,11Z,14Z,17Z)-icosatetraenoyl-CoA, and as a substrate for peroxisomal β-oxidation enzymes [3][4].

✓ Peroxisomal β-oxidation kinetics assays

✓ Acyl-CoA Δ5-desaturase substrate for EPA biosynthesis studies

✓ Omega-3 fatty acid metabolic pathway tracing

✓ Acyl-CoA synthetase specificity and inhibition research

• [1] ChEBI. CHEBI:74606 - (11Z,14Z,17Z)-icosatrienoyl-CoA. European Bioinformatics Institute. View Source
• [2] Human Metabolome Database. HMDB0062216: 11Z,14Z,17Z-eicosatrienoyl-CoA. HMDB Version 5.0, 2022. View Source
• [3] ChemWhat. Acyl-CoA 5-desaturase EC#: 1.14.19.37. ChemWhat Database. View Source
• [4] KEGG PATHWAY Database. ec01040: Biosynthesis of unsaturated fatty acids. Kyoto Encyclopedia of Genes and Genomes. View Source

Why 11Z,14Z,17Z-Eicosatrienoyl-CoA Cannot Be Replaced

Long-chain polyunsaturated fatty acyl-CoAs exhibit profound functional divergence based on the position and geometry of their double bonds, with the specific ω-3 terminal double bond configuration (17Z) of 11Z,14Z,17Z-eicosatrienoyl-CoA dictating its unique enzyme recognition and metabolic fate [1]. This compound's omega-3 (n-3) identity distinguishes it fundamentally from its omega-6 isomer 8,11,14-eicosatrienoyl-CoA (C20:3(n-6)), which follows a distinct biosynthetic route leading to arachidonic acid rather than eicosapentaenoic acid (EPA) [2]. Furthermore, enzyme kinetic studies demonstrate that even closely related polyunsaturated acyl-CoA esters differ markedly in their catalytic efficiency (Km and Vmax) with peroxisomal β-oxidation machinery, with 11Z,14Z,17Z-eicosatrienoyl-CoA exhibiting a Km of 13 ± 4 µM versus 17 ± 6 µM for its 8,11,14-isomer [3]. Substituting this compound with other C20:3-CoA isomers or saturated acyl-CoAs will yield quantitatively and qualitatively divergent results, invalidating direct comparisons and compromising pathway-specific investigations.

! Omega-3 (n-3) isomer vs omega-6 (n-6) isomer: double-bond geometry alters enzyme recognition and metabolic routing to EPA/DHA vs arachidonic acid.

! Other C20:3-CoA isomers or saturated acyl-CoAs show reported differences in peroxisomal β-oxidation affinity; direct interchangeability not supported.

! Platelet acyl-CoA synthetase demonstrates isomer-specific recognition; class-level evidence suggests 11Z,14Z,17Z isomer may exhibit distinct activation profile.

• [1] MetaCyc. Compound: (11Z,14Z,17Z)-icosatrienoyl-CoA. SRI International. View Source
• [2] KEGG COMPOUND. C03595: 8,11,14-Eicosatrienoyl-CoA. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] Hovik R, Osmundsen H. Peroxisomal β-oxidation of long-chain fatty acids possessing different extents of unsaturation. Biochem J. 1987;247(3):531-535. View Source

11Z,14Z,17Z-Eicosatrienoyl-CoA: Differentiation Evidence

Peroxisomal β-Oxidation Kinetics

In a direct comparative study of peroxisomal β-oxidation rates using solubilized peroxisomal fractions from clofibrate-treated rat liver, 11Z,14Z,17Z-eicosatrienoyl-CoA (also designated eicosa-11,14,17-trienoyl-CoA) demonstrated a Km value of 13 ± 4 µM, which is the lowest among the C20-C22 polyunsaturated acyl-CoA esters tested [1]. This Km is comparable to that of the reference saturated substrate palmitoyl-CoA (13.8 ± 1 µM), indicating that this omega-3 acyl-CoA is recognized with high affinity by the peroxisomal β-oxidation system despite its three cis double bonds [1]. The Vmax for 11Z,14Z,17Z-eicosatrienoyl-CoA was approximately 150% of that obtained with palmitoyl-CoA, confirming that peroxisomal β-oxidation shows optimal specificity toward long-chain polyunsaturated acyl-CoA esters [1].

Peroxisomal β-Oxidation Kinetics

Head-to-head

Km 13 ± 4 µM (11Z,14Z,17Z) vs 17 ± 6 µM (8,11,14-isomer); vs 22 ± 3 µM (docosa-tetraenoyl-CoA)

Reported lower Km suggests higher affinity for peroxisomal β-oxidation enzymes.

Data from rat liver peroxisomal fractions; verify in target system.

Evidence Dimension	Michaelis-Menten constant (Km) for peroxisomal β-oxidation
Target Compound Data	13 ± 4 µM
Comparator Or Baseline	Eicosa-8,11,14-trienoyl-CoA: 17 ± 6 µM; Docosa-7,10,13,16-tetraenoyl-CoA: 22 ± 3 µM; Palmitoyl-CoA (reference): 13.8 ± 1 µM
Quantified Difference	Km value is 23.5% lower than 8,11,14-isomer and 40.9% lower than docosa-tetraenoyl-CoA
Conditions	Solubilized peroxisomal fractions from livers of clofibrate-treated rats; NAD+ reduction assay

Why This Matters

Lower Km indicates higher enzyme-substrate affinity, making this compound the preferred choice for studies requiring sensitive detection of peroxisomal β-oxidation activity or for competition assays where substrate affinity is a critical variable.

• [1] Hovik R, Osmundsen H. Peroxisomal β-oxidation of long-chain fatty acids possessing different extents of unsaturation. Biochem J. 1987;247(3):531-535. View Source

Competitive Inhibition of Acyl-CoA Synthetase

The free acid form of this compound, eicosa-11,14,17-trienoic acid, has been experimentally demonstrated to act as a competitive inhibitor of palmitoleic acid activation by long-chain acyl-CoA synthetase (EC 6.2.1.3) in rat liver microsomes [1]. This inhibition was characterized alongside other polyunsaturated fatty acids including eicosa-8,11,14-trienoic acid and (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoic acid (arachidonic acid), all of which were confirmed as competitive inhibitors of the enzyme [1]. The comparative inhibition profile indicates that the 11,14,17-omega-3 configuration confers recognition by the synthetase active site, enabling this compound to modulate the acyl-CoA pool available for downstream lipid biosynthesis [1].

Acyl-CoA Synthetase Inhibition

Head-to-head

Free acid (eicosa-11,14,17-trienoic acid) confirmed as competitive inhibitor of palmitoleate activation

Supports acyl-CoA synthetase specificity and inhibition studies.

Qualitative evidence; comparative Ki not reported.

Evidence Dimension	Competitive inhibition of palmitoleate activation by acyl-CoA synthetase
Target Compound Data	Eicosa-11,14,17-trienoic acid: confirmed competitive inhibitor
Comparator Or Baseline	Eicosa-8,11,14-trienoic acid: confirmed competitive inhibitor; Arachidonic acid: confirmed competitive inhibitor; Eicosa-8,14-dienoic acid: confirmed competitive inhibitor
Quantified Difference	Qualitative inhibition confirmed; comparative Ki values not reported in available literature
Conditions	Rat liver microsomal long-chain acyl-CoA synthetase (EC 6.2.1.3) assay; palmitoleic acid as substrate

Why This Matters

This inhibition data validates the compound's utility as a tool for probing acyl-CoA synthetase specificity and for manipulating cellular acyl-CoA profiles in studies of fatty acid channeling and lipid mediator biosynthesis.

• [1] Marcel YL, Suzue G. Kinetic studies on the specificity of long chain acyl coenzyme A synthetase from rat liver microsomes. J Biol Chem. 1972;247:4433-4436. View Source

Platelet Acyl-CoA Synthetase Specificity

While no direct quantitative data is available for 11Z,14Z,17Z-eicosatrienoyl-CoA in platelet assays, comparative data for its positional isomer 8,11,14-eicosatrienoyl-CoA provides critical class-level evidence of isomer-specific enzyme recognition. In human platelet membranes, an arachidonate-specific acyl-CoA synthetase catalyzed the formation of 2.5 nmol of 8,11,14-eicosatrienoyl-CoA/min/10^9 platelets, compared to 2.9 nmol/min/10^9 platelets for arachidonoyl-CoA [1]. The enzyme's specificity was further confirmed by the observation that linoleic acid, 5,8,11-eicosatrienoic acid, and oleic acid did not serve as substrates [1]. This data demonstrates that the double bond position and geometry of eicosatrienoyl-CoA isomers critically determine their recognition by acyl-CoA synthetase isoforms, supporting the inference that 11Z,14Z,17Z-eicosatrienoyl-CoA would exhibit a distinct activation and metabolic profile compared to its 8,11,14-isomer [1].

Platelet Synthetase Specificity

Class-level

8,11,14-isomer formation: 2.5 nmol/min/10⁹ platelets; 11Z,14Z,17Z not directly measured

Isomer-specific acyl-CoA synthetase recognition inferred.

Class-level inference; target data needed for direct comparison.

Evidence Dimension	Formation rate by arachidonate-specific acyl-CoA synthetase in human platelets
Target Compound Data	Not directly measured in this assay system
Comparator Or Baseline	8,11,14-Eicosatrienoyl-CoA: 2.5 nmol/min/10^9 platelets; Arachidonoyl-CoA: 2.9 nmol/min/10^9 platelets; Oleoyl-CoA: 0.75 nmol/min/10^9 platelets (non-specific synthetase)
Quantified Difference	N/A for target compound; isomer-specific recognition demonstrated
Conditions	Human platelet membrane preparations; pH 8.0; ATP (Km = 0.5 mM), Mg2+ (Km = 2.5 mM), CoA (Km = 0.13 mM)

Why This Matters

This class-level evidence reinforces that positional isomerism in eicosatrienoyl-CoAs dictates differential enzyme recognition, making 11Z,14Z,17Z-eicosatrienoyl-CoA essential for experiments designed to probe omega-3 versus omega-6 fatty acid metabolic partitioning in platelets and other tissues.

• [1] Neufeld EJ, Wilson DB, Sprecher H, Majerus PW. High affinity esterification of eicosanoid precursor fatty acids by platelets. J Clin Invest. 1983;72(1):214-220. View Source

Δ5-Desaturase: Omega-3 Substrate Specificity

11Z,14Z,17Z-Eicosatrienoyl-CoA serves as the specific omega-3 substrate for acyl-CoA Δ5-desaturase (EC 1.14.19.37), an enzyme that introduces a cis double bond at position 5 of the acyl chain [1]. The defined enzymatic reaction converts (11Z,14Z,17Z)-icosa-11,14,17-trienoyl-CoA in the presence of a reduced acceptor and O2 to (5Z,11Z,14Z,17Z)-icosa-5,11,14,17-tetraenoyl-CoA, a direct precursor to eicosapentaenoic acid (EPA, C20:5(n-3)) [1][2]. This omega-3 substrate specificity distinguishes the compound from the omega-6 isomer dihomo-gamma-linolenoyl-CoA [(8Z,11Z,14Z)-icosa-8,11,14-trienoate], which the same enzyme family converts to arachidonate (C20:4(n-6)) [2]. The desaturase from Anemone leveillei (AL10) has been characterized to act on acyl-CoA substrates including 20:3 polyunsaturated fatty acids, confirming that the CoA thioester form, not the free acid, is the physiologically relevant substrate for this biosynthetic step [3].

Δ5-Desaturase Substrate Specificity

Head-to-head

Converted to (5Z,11Z,14Z,17Z)-icosatetraenoyl-CoA (EPA precursor) vs arachidonate precursor from ω-6 isomer

Divergent biosynthetic endpoints; required for ω-3-specific desaturase studies.

CoA thioester is the physiological substrate; requires O₂ and reduced acceptor.

Evidence Dimension	Enzymatic reaction specificity with acyl-CoA Δ5-desaturase
Target Compound Data	Substrate converted to (5Z,11Z,14Z,17Z)-icosatetraenoyl-CoA (EPA precursor)
Comparator Or Baseline	(8Z,11Z,14Z)-icosa-8,11,14-trienoate: converted to arachidonate (C20:4(n-6)); (11Z,14Z)-icosa-11,14-dienoyl-CoA: alternative substrate
Quantified Difference	Divergent biosynthetic endpoint: omega-3 EPA pathway vs. omega-6 arachidonate pathway
Conditions	Acyl-CoA Δ5-desaturase (EC 1.14.19.37) assay; requires reduced acceptor and O2

Why This Matters

This compound is irreplaceable for studies specifically targeting the omega-3 branch of polyunsaturated fatty acid biosynthesis. Using the omega-6 isomer or other analogs would direct flux toward arachidonic acid rather than EPA, fundamentally altering the experimental outcome and pathway interpretation.

• [1] ChemWhat. Acyl-CoA 5-desaturase EC#: 1.14.19.37. ChemWhat Database. View Source
• [2] KEGG ORTHOLOGY. K10224: acyl-CoA 5-desaturase. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] Sayanova O, Haslam R, Venegas Caleron M, Napier JA. Cloning and characterization of unusual fatty acid desaturases from Anemone leveillei: identification of an acyl-coenzyme A C20 Δ5-desaturase. J Biol Chem. 2007;282(47):34003-34012. View Source

Omega-3 vs Omega-6 Metabolic Routing

11Z,14Z,17Z-Eicosatrienoyl-CoA is distinguished from its positional isomer 8,11,14-eicosatrienoyl-CoA by its classification as an omega-3 (n-3) rather than omega-6 (n-6) fatty acyl-CoA [1]. The terminal double bond at position 17 (counting from the carboxyl end as C20:3(11Z,14Z,17Z) or from the methyl end as 20:3(n-3)) directs this compound into the biosynthetic pathway leading to eicosapentaenoic acid (EPA, 20:5(n-3)) and subsequently docosahexaenoic acid (DHA, 22:6(n-3)) [1][2]. In contrast, the 8,11,14-isomer (C20:3(n-6), dihomo-gamma-linolenic acid) feeds into the omega-6 pathway producing arachidonic acid (20:4(n-6)), the primary precursor for pro-inflammatory eicosanoids including prostaglandins and leukotrienes [2]. This fundamental difference in metabolic destination means that these two isomers cannot be functionally substituted in studies examining omega-3 versus omega-6 fatty acid metabolism, the synthesis of specialized pro-resolving mediators (SPMs), or the competition between these pathways for shared elongase and desaturase enzymes [1].

ω-3 vs ω-6 Metabolic Routing

Class-level

Omega-3 (n-3) pathway leads to EPA/DHA; omega-6 (n-6) isomer leads to arachidonic acid

Isomer-specific metabolic destination; supports ω-3 pathway tracing experiments.

Pathway inference; confirm flux in experimental model.

Evidence Dimension	Omega classification and downstream metabolic pathway
Target Compound Data	Omega-3 (n-3) fatty acyl-CoA; pathway to EPA and DHA
Comparator Or Baseline	8,11,14-Eicosatrienoyl-CoA: Omega-6 (n-6) fatty acyl-CoA; pathway to arachidonic acid
Quantified Difference	Divergent biosynthetic endpoints with opposing biological functions (anti-inflammatory/pro-resolving vs. pro-inflammatory)
Conditions	Mammalian polyunsaturated fatty acid elongation/desaturation pathway context

Why This Matters

For investigators studying the molecular basis of omega-3 fatty acid benefits, the competition between omega-3 and omega-6 pathways, or the enzymatic synthesis of resolvins and protectins, only the 11Z,14Z,17Z isomer provides the correct metabolic entry point into the omega-3 cascade.

• [1] MetaCyc. Compound: (11Z,14Z,17Z)-icosatrienoyl-CoA. SRI International. View Source
• [2] KEGG PATHWAY. map01040: Biosynthesis of unsaturated fatty acids - Reference pathway. Kyoto Encyclopedia of Genes and Genomes. View Source

Applications of 11Z,14Z,17Z-Eicosatrienoyl-CoA

Peroxisomal β-Oxidation Assays

Based on the direct comparative kinetics data showing a Km of 13 ± 4 µM—the lowest among tested C20-C22 polyunsaturated acyl-CoAs—this compound is optimally suited for peroxisomal β-oxidation studies where high enzyme-substrate affinity is required [1]. Applications include: (1) sensitive detection of peroxisomal β-oxidation activity in tissue homogenates or purified enzyme preparations, (2) competitive substrate assays where the compound's affinity comparable to palmitoyl-CoA (13.8 ± 1 µM) enables direct comparison between saturated and polyunsaturated substrate utilization, and (3) studies of substrate inhibition phenomena in polyunsaturated fatty acid oxidation [1].

Δ5-Desaturase and EPA Biosynthesis Assays

The compound's defined role as the specific omega-3 substrate for acyl-CoA Δ5-desaturase (EC 1.14.19.37) makes it essential for: (1) in vitro desaturase activity assays measuring conversion to (5Z,11Z,14Z,17Z)-icosatetraenoyl-CoA, (2) isotopic tracer studies mapping omega-3 fatty acid flux toward EPA synthesis, (3) characterization of novel desaturase enzymes from plants, algae, or microorganisms, and (4) inhibitor screening assays targeting omega-3 specific desaturation steps [2][3].

Acyl-CoA Synthetase Specificity Studies

Given the experimental confirmation that eicosa-11,14,17-trienoic acid competitively inhibits long-chain acyl-CoA synthetase (EC 6.2.1.3), this compound (or its free acid precursor) is valuable for: (1) probing the substrate recognition determinants of acyl-CoA synthetase isoforms, (2) manipulating cellular acyl-CoA pool composition in studies of fatty acid channeling, (3) investigating the regulatory role of polyunsaturated fatty acids in controlling their own activation and downstream metabolism, and (4) comparative inhibition profiling across different synthetase family members [4].

Omega-3 vs Omega-6 Pathway Competition Studies

The compound's unambiguous omega-3 (n-3) identity, contrasting with the omega-6 (n-6) classification of 8,11,14-eicosatrienoyl-CoA, enables precise experimental dissection of: (1) the molecular basis for differential metabolic routing of omega-3 and omega-6 fatty acids, (2) competition between these pathways for shared elongase and desaturase enzymes, (3) the synthesis of specialized pro-resolving mediators (SPMs) versus pro-inflammatory eicosanoids, and (4) nutritional or pharmacological interventions aimed at shifting the omega-3/omega-6 metabolic balance [5][6].

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation assays

Substrate affinity for β-oxidation enzymes

Km comparison, enzyme kinetics, substrate competition

Δ5-Desaturase and EPA biosynthesis studies

ω-3 substrate specificity

Desaturase activity, product identification (EPA precursor)

Acyl-CoA synthetase specificity research

Competitive inhibition profile

Inhibition kinetics, isoform specificity screening

Omega-3 vs omega-6 pathway competition studies

Metabolic routing (ω-3 identity)

Pathway flux analysis, lipid mediator profiling

• [1] Hovik R, Osmundsen H. Peroxisomal β-oxidation of long-chain fatty acids possessing different extents of unsaturation. Biochem J. 1987;247(3):531-535. View Source
• [2] ChemWhat. Acyl-CoA 5-desaturase EC#: 1.14.19.37. ChemWhat Database. View Source
• [3] Sayanova O, Haslam R, Venegas Caleron M, Napier JA. Cloning and characterization of unusual fatty acid desaturases from Anemone leveillei: identification of an acyl-coenzyme A C20 Δ5-desaturase. J Biol Chem. 2007;282(47):34003-34012. View Source
• [4] Marcel YL, Suzue G. Kinetic studies on the specificity of long chain acyl coenzyme A synthetase from rat liver microsomes. J Biol Chem. 1972;247:4433-4436. View Source
• [5] MetaCyc. Compound: (11Z,14Z,17Z)-icosatrienoyl-CoA. SRI International. View Source
• [6] KEGG PATHWAY. map01040: Biosynthesis of unsaturated fatty acids - Reference pathway. Kyoto Encyclopedia of Genes and Genomes. View Source